Cas no 159719-57-0 (4-Fluoro-3-iodobenzonitrile)

• Product Name: 4-Fluoro-3-iodobenzonitrile
• CAS No: 159719-57-0
• MF: C₇H₃FIN
• MW: 247.008297204971
• MDL: MFCD08458123
• CID: 904460
• PubChem ID: 9992155
• Update Time: 2025-04-19

4-Fluoro-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-iodobenzonitrile
• benzonitrile, 4-fluoro-3-iodo-
• DTXSID40433838
• PS-7514
• SCHEMBL7761131
• AKOS016846095
• MFCD08458123
• DB-349225
• 159719-57-0
• F87147

• MDL： MFCD08458123
• Inchi： 1S/C7H3FIN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
• InChI Key： SXQVRZMBNRJTHU-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C#N)=C1)F

Computed Properties

• Exact Mass: 246.92899
• Monoisotopic Mass: 246.92942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

4-Fluoro-3-iodobenzonitrile Security Information

• Hazard Statement： Harmful/Keep Cold